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1-O-Acetyl britannilactone 1-O-Acetyl britannilactone 1-O-Acetylbritannilactone is a terpene lactone.
Britannilactone 1-O-acetate is a natural product found in Inula japonica and Pentanema britannicum with data available.
Brand Name: Vulcanchem
CAS No.: 681457-46-5
VCID: VC0149810
InChI: InChI=1S/C17H24O5/c1-9(6-5-7-21-12(4)18)14-10(2)8-13-15(16(14)19)11(3)17(20)22-13/h9,13,15-16,19H,3,5-8H2,1-2,4H3/t9-,13+,15+,16+/m0/s1
SMILES: CC1=C(C(C2C(C1)OC(=O)C2=C)O)C(C)CCCOC(=O)C
Molecular Formula: C17H24O5
Molecular Weight: 308.4 g/mol

1-O-Acetyl britannilactone

CAS No.: 681457-46-5

Cat. No.: VC0149810

Molecular Formula: C17H24O5

Molecular Weight: 308.4 g/mol

* For research use only. Not for human or veterinary use.

1-O-Acetyl britannilactone - 681457-46-5

Specification

Description 1-O-Acetylbritannilactone is a terpene lactone.
Britannilactone 1-O-acetate is a natural product found in Inula japonica and Pentanema britannicum with data available.
CAS No. 681457-46-5
Molecular Formula C17H24O5
Molecular Weight 308.4 g/mol
IUPAC Name [(4S)-4-[(3aS,4S,7aR)-4-hydroxy-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-5-yl]pentyl] acetate
Standard InChI InChI=1S/C17H24O5/c1-9(6-5-7-21-12(4)18)14-10(2)8-13-15(16(14)19)11(3)17(20)22-13/h9,13,15-16,19H,3,5-8H2,1-2,4H3/t9-,13+,15+,16+/m0/s1
Standard InChI Key QKUFZFLZBUSEHN-CZLJMHDISA-N
Isomeric SMILES CC1=C([C@H]([C@H]2[C@@H](C1)OC(=O)C2=C)O)[C@@H](C)CCCOC(=O)C
SMILES CC1=C(C(C2C(C1)OC(=O)C2=C)O)C(C)CCCOC(=O)C
Canonical SMILES CC1=C(C(C2C(C1)OC(=O)C2=C)O)C(C)CCCOC(=O)C

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